2-({5-[(4-ethylphenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-[3-(methylsulfanyl)phenyl]acetamide

• IUPAC Name: 2-[[5-(4-ethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C21H21N3O4S3/c1-3-14-7-9-17(10-8-14)31(27,28)18-12-22-21(24-20(18)26)30-13-19(25)23-15-5-4-6-16(11-15)29-2/h4-12H,3,13H2,1-2H3,(H,23,25)(H,22,24,26)
• InChI Key: JXVYYRACNUZULK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NC3=CC(=CC=C3)SC
• Molecular Formula: C21H21N3O4S3
• Molecular Weight: 475.6 g/mol

Description

2-({5-[(4-ethylphenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-[3-(methylsulfanyl)phenyl]acetamide is a useful research compound. Its molecular formula is C21H21N3O4S3 and its molecular weight is 475.6. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

A series of novel compounds have been synthesized and characterized, with particular focus on their anticancer activities. For instance, compounds with structural similarities have demonstrated significant anticancer potential against various cancer cell lines. The evaluation of these compounds includes cytostatic and antiproliferative effects against specific cancer subpanels, including CNS Cancer (Glioblastoma and Gliosarcoma) and Non-Small Cell Lung Cancer, suggesting a promising direction for the development of new anticancer agents (Zyabrev et al., 2022). Additionally, thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have been synthesized and evaluated for their antitumor activity, showing potent anticancer activity comparable to doxorubicin against several human cancer cell lines (Hafez & El-Gazzar, 2017).

Antimicrobial Applications

The synthesis and evaluation of compounds for antimicrobial activity have shown promising results against a variety of bacterial and fungal strains. For example, isoxazole-based heterocycles incorporating sulfamoyl moiety have been synthesized and evaluated for their in vitro antibacterial and antifungal activities, showing promising results (Darwish et al., 2014). Furthermore, thiazolidin-4-one derivatives were synthesized and tested for their antimicrobial activity, revealing potential as antimicrobial agents (Baviskar et al., 2013).

Enzyme Inhibition Applications

Research into enzyme inhibition has led to the synthesis of compounds that target specific enzymes, contributing to the understanding of their potential therapeutic applications. For instance, BPTES analogs have been synthesized as potent glutaminase inhibitors, demonstrating the ability to attenuate the growth of human lymphoma B cells both in vitro and in vivo, highlighting their therapeutic potential in cancer treatment (Shukla et al., 2012).